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Compound of Interest

Compound Name: Triethylphenylammonium iodide

Cat. No.: B090992

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling procedures for
Triethylphenylammonium iodide, a quaternary ammonium salt used in various research and
development applications. The following sections detail the physical and chemical properties,
hazard identification, handling and storage protocols, and emergency procedures to ensure the
safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties

Triethylphenylammonium iodide is a solid organic compound. A clear understanding of its
physical and chemical properties is fundamental for its safe handling and use in experimental

protocols.
Property Value Reference
Chemical Formula C12H20IN [1]
Molecular Weight 305.20 g/mol [1]
Appearance Solid [1]
Melting Point 127-133 °C [1]
CAS Number 1010-19-1 [1]
EC Number 213-774-1 [1]
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Hazard Identification and GHS Classification

Triethylphenylammonium iodide is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
standardized framework for communicating its potential dangers.

Signal Word:Danger[1]

GHS Hazard Class Hazard Code Hazard Statement
Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]
Acute Toxicity, Inhalation H331 Toxic if inhaled.[1]
Skin Irritation H315 Causes skin irritation.[1][2]
o Causes serious eye irritation.
Eye Irritation H319
[1][2]
Specific target organ toxicity — H335 May cause respiratory
single exposure irritation.[1][2]

Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure risks and maintain the integrity of
the compound.

A comprehensive PPE strategy is mandatory when handling Triethylphenylammonium
iodide.
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Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166 or NIOSH-approved goggles.[3]

Skin Protection

Handle with gloves (Nitrile rubber, minimum
layer thickness: 0.11 mm). Dispose of
contaminated gloves after use.[3] Wear

impervious clothing.[4]

Respiratory Protection

Use only in a well-ventilated area or under a
chemical fume hood.[2][5] If ventilation is
inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[5]

Adherence to standard laboratory hygiene practices is essential.

Avoid contact with skin and eyes.[3][4]
Avoid formation and inhalation of dust.[3][4]

Use only in a well-ventilated area.[2][6]

Do not eat, drink, or smoke when using this product.[2][7]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][3]

Correct storage ensures the stability of the compound and the safety of the laboratory

environment.

Store in a well-ventilated place.[2][3]

Keep the container tightly closed in a dry place.[2][3]

Store locked up.[2][3]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[5][8]

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3692/Methylammonium-Iodide-793493Millipore-Sigma-10-5-19.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3692/Methylammonium-Iodide-793493Millipore-Sigma-10-5-19.pdf
https://www.lookchem.com/sds4636-73-1.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/805904?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA1753336&productDescription=ETHLTRIPHENLPHOSPHNIUM+IO+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1753336&productDescription=ETHLTRIPHENLPHOSPHNIUM+IO+500G&vendorId=VN00024248&countryCode=US&language=en
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3692/Methylammonium-Iodide-793493Millipore-Sigma-10-5-19.pdf
https://www.lookchem.com/sds4636-73-1.html
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3692/Methylammonium-Iodide-793493Millipore-Sigma-10-5-19.pdf
https://www.lookchem.com/sds4636-73-1.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/805904?userType=undefined
https://downloads.ossila.com/msds/mai-methyl-ammonium-iodide.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/805904?userType=undefined
https://store.apolloscientific.co.uk/storage/msds/OR72875_msds.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/805904?userType=undefined
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3692/Methylammonium-Iodide-793493Millipore-Sigma-10-5-19.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/805904?userType=undefined
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3692/Methylammonium-Iodide-793493Millipore-Sigma-10-5-19.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/805904?userType=undefined
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3692/Methylammonium-Iodide-793493Millipore-Sigma-10-5-19.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/805904?userType=undefined
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3692/Methylammonium-Iodide-793493Millipore-Sigma-10-5-19.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1753336&productDescription=ETHLTRIPHENLPHOSPHNIUM+IO+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC160685000&productDescription=PHENYLTRIMETHYLAMMONIUM+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures

In the event of accidental exposure or spillage, immediate and appropriate action is crucial.

Exposure Route First-Aid Procedure

Call a POISON CENTER or doctor if you feel
If Swallowed unwell. Rinse mouth.[2] Never give anything by

mouth to an unconscious person.[3]

Wash with plenty of soap and water.[2] Take off
) contaminated clothing and wash before reuse.
If on Skin o :
[2] If skin irritation occurs, get medical

advice/attention.[2]

Remove person to fresh air and keep
If Inhaled comfortable for breathing.[2] Call a POISON
CENTER or doctor if you feel unwell.[2]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : . N :
do. Continue rinsing.[2] If eye irritation persists,

get medical advice/attention.[2]

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas.[3][4]

e Environmental Precautions: Do not let the product enter drains.[2][3]

e Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[3]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

e Hazardous Combustion Products: Carbon oxides, Nitrogen oxides (NOx), Hydrogen iodide.

[3][6]
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» Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, or national legislation.[2][3]

Experimental Workflow and Safety Logic

The following diagrams illustrate the logical flow for safely handling Triethylphenylammonium
iodide in a research setting.
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Caption: Safe Handling Workflow for Triethylphenylammonium lodide.
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Caption: Hazard Mitigation Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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